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Cat. No.: B030498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Octylphenol (OP) is an alkylphenol that has garnered significant attention within the

scientific community due to its classification as a xenoestrogen. These are exogenous

compounds that mimic the biological activity of estrogen by binding to estrogen receptors

(ERs). This interaction can disrupt normal endocrine function, potentially leading to adverse

health effects. This technical guide provides a comprehensive overview of the interaction

between 4-octylphenol and estrogen receptors, focusing on quantitative binding data, detailed

experimental methodologies, and the underlying signaling pathways.

Quantitative Data Summary
The estrogenic activity of 4-octylphenol is primarily attributed to its ability to bind to estrogen

receptors, ERα and ERβ. The binding affinity of 4-octylphenol to these receptors has been

quantified in numerous studies, typically through competitive binding assays. The key metrics

used to express this affinity are the half-maximal inhibitory concentration (IC50) and the

equilibrium dissociation constant (Ki).
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Compound Receptor Assay Type IC50 (µM) Ki (µM) Reference

4-tert-

Octylphenol

Estrogen

Receptor

Competitive

Binding

Assay

- 0.05 - 65 [1][2][3]

4-tert-

Octylphenol

Estrogen

Receptor-α

Competitive

Binding

Assay

9.25 - [4]

4-tert-

Octylphenol

Estrogen-

related

Receptor-γ

Competitive

Binding

Assay

0.238 - [4]

4-tert-

Octylphenol

Progesterone

Receptor

Competitive

Binding

Assay

- 1.2 - 3.8 [1][2][3]

4-

Nonylphenol

Estrogen

Receptor

Competitive

Binding

Assay

- 0.05 - 65 [1][2][3]

4-

Nonylphenol

Progesterone

Receptor

Competitive

Binding

Assay

- 1.2 - 3.8 [1][2][3]

Bisphenol A
Estrogen

Receptor

Competitive

Binding

Assay

> 1 - [5]

17β-Estradiol
Estrogen

Receptor

Competitive

Binding

Assay

- 0.0004 [1][2][3]

Ethynyl

Estradiol

Estrogen

Receptor

Competitive

Binding

Assay

- 0.0004 [1][2][3]

Note: A range of Ki values is provided for 4-tert-octylphenol, reflecting the variability in

experimental conditions and methodologies across different studies.
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Estrogen Receptor Signaling Pathway
Upon binding to estrogen receptors, 4-octylphenol can initiate a signaling cascade that is

typically triggered by endogenous estrogens like 17β-estradiol. This genomic pathway involves

the translocation of the ligand-receptor complex to the nucleus, where it binds to estrogen

response elements (EREs) on the DNA, leading to the transcription of target genes. This can

result in the altered expression of proteins involved in cell cycle regulation, such as cyclin D1.

[6]
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Start

Prepare Reagents:
- ER Source (e.g., Rat Uterine Cytosol)

- Radiolabeled Estradiol (³H-E2)
- 4-Octylphenol (Test Compound)

- Assay Buffer

Incubate ER, ³H-E2, and varying
concentrations of 4-Octylphenol

Separate Bound and Free ³H-E2
(e.g., Hydroxylapatite)

Measure Radioactivity
(Liquid Scintillation Counting)

Data Analysis:
- Plot Competition Curve

- Calculate IC50

End

 

Start

Culture ER-positive cells
transfected with ERE-reporter construct

Treat cells with varying
concentrations of 4-Octylphenol

Incubate to allow for
gene expression

Lyse cells to release
reporter enzyme

Measure reporter enzyme activity
(e.g., Luminescence)

Data Analysis:
- Generate Dose-Response Curve

- Calculate EC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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